Cas no 86420-19-1 ((24E)-3β-Hydroxy-5α-lanosta-8,24-dien-26-oic acid)
86420-19-1 structure
Product Name:(24E)-3β-Hydroxy-5α-lanosta-8,24-dien-26-oic acid
CAS No:86420-19-1
MF:C30H48O3
MW:456.700329780579
CID:1850088
PubChem ID:68018655
Update Time:2024-03-01
(24E)-3β-Hydroxy-5α-lanosta-8,24-dien-26-oic acid Chemical and Physical Properties
Names and Identifiers
-
- (24E)-3β-Hydroxy-5α-lanosta-8,24-dien-26-oic acid
- CS-0675422
- DTXSID201244188
- (3beta,24E)-3-Hydroxylanosta-8,24-dien-26-oic acid
- HY-N11647
- 86420-19-1
- SCHEMBL10052460
-
- Inchi： 1S/C30H48O3/c1-19(9-8-10-20(2)26(32)33)21-13-17-30(7)23-11-12-24-27(3,4)25(31)15-16-28(24,5)22(23)14-18-29(21,30)6/h10,19,21,24-25,31H,8-9,11-18H2,1-7H3,(H,32,33)/b20-10+/t19-,21-,24+,25+,28-,29-,30+/m1/s1
- InChI Key： KGELVXQPIUKGCO-SPPZYOJVSA-N
- SMILES： O[C@H]1CC[C@]2(C)C3CC[C@]4(C)[C@@H]([C@H](C)CC/C=C(/C(=O)O)\C)CC[C@@]4(C)C=3CC[C@H]2C1(C)C
Computed Properties
- Exact Mass: 456.36034539g/mol
- Monoisotopic Mass: 456.36034539g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 33
- Rotatable Bond Count: 5
- Complexity: 866
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.6
- Topological Polar Surface Area: 57.5Ų
(24E)-3β-Hydroxy-5α-lanosta-8,24-dien-26-oic acid Related Literature
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Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
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M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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